4-fluoro-N-[(3-pyridinylamino)carbonothioyl]benzamide

• IUPAC Name: 4-fluoro-N-(pyridin-3-ylcarbamothioyl)benzamide
• InChI: InChI=1S/C13H10FN3OS/c14-10-5-3-9(4-6-10)12(18)17-13(19)16-11-2-1-7-15-8-11/h1-8H,(H2,16,17,18,19)
• InChI Key: JTRKNVXWRNZWTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC(=S)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C13H10FN3OS
• Molecular Weight: 275.30 g/mol

Description

4-fluoro-N-[(3-pyridinylamino)carbonothioyl]benzamide, also known as FN3, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FN3 is a thioamide derivative that has a pyridine ring attached to its structure. It is a white crystalline solid that is soluble in organic solvents but insoluble in water.

Mechanism of Action

The mechanism of action of 4-fluoro-N-[(3-pyridinylamino)carbonothioyl]benzamide is not fully understood. However, studies have suggested that it may act as an inhibitor of certain enzymes, including acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that 4-fluoro-N-[(3-pyridinylamino)carbonothioyl]benzamide may have potential as a treatment for neurodegenerative diseases such as Alzheimer's disease.
Biochemical and Physiological Effects:
4-fluoro-N-[(3-pyridinylamino)carbonothioyl]benzamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that it has potent inhibitory activity against certain bacterial and fungal strains. It has also been shown to inhibit the growth of cancer cells in vitro. In addition, 4-fluoro-N-[(3-pyridinylamino)carbonothioyl]benzamide has been found to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

4-fluoro-N-[(3-pyridinylamino)carbonothioyl]benzamide has several advantages as a chemical compound for use in lab experiments. It is relatively easy to synthesize, and it has shown promising results in a variety of in vitro studies. However, there are also some limitations to its use. For example, its solubility in water is limited, which may make it difficult to use in certain experiments. In addition, its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several potential future directions for research on 4-fluoro-N-[(3-pyridinylamino)carbonothioyl]benzamide. One area of interest is the development of 4-fluoro-N-[(3-pyridinylamino)carbonothioyl]benzamide-based drugs for the treatment of neurodegenerative diseases such as Alzheimer's disease. Another potential direction is the investigation of 4-fluoro-N-[(3-pyridinylamino)carbonothioyl]benzamide's potential as an antibacterial or antifungal agent. Additionally, further studies may be needed to fully understand its mechanism of action and potential therapeutic effects.

Synthesis Methods

The synthesis of 4-fluoro-N-[(3-pyridinylamino)carbonothioyl]benzamide involves the reaction of 4-fluorobenzoic acid with thionyl chloride to form 4-fluorobenzoyl chloride. The resulting compound is then reacted with 3-aminopyridine to form the intermediate product, which is then treated with carbon disulfide to obtain 4-fluoro-N-[(3-pyridinylamino)carbonothioyl]benzamide.

Scientific Research Applications

4-fluoro-N-[(3-pyridinylamino)carbonothioyl]benzamide has a wide range of applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its potential use as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. 4-fluoro-N-[(3-pyridinylamino)carbonothioyl]benzamide has also been investigated for its antibacterial and antifungal properties.